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Compound of Interest

Compound Name: Ethylcycloheptane

CAS No.: 13151-55-8

Cat. No.: B14725347

Get Quote

Introduction

Ethylcycloheptane (C9H18) is a cycloalkane with a molecular weight of 126.24 g/mol .[1] As a

volatile organic compound (VOC), its analysis is crucial in various fields, including

environmental monitoring, fuel analysis, and chemical synthesis quality control. Gas

chromatography-mass spectrometry (GC-MS) is a powerful analytical technique ideal for the

separation, identification, and quantification of such compounds.[2] This method combines the

high separation efficiency of gas chromatography with the sensitive and specific detection

capabilities of mass spectrometry.[3][4] This application note provides a detailed protocol for

the analysis of ethylcycloheptane using GC-MS.

Data Presentation

A summary of the key quantitative data for ethylcycloheptane is presented in Table 1. This

data is essential for the identification and quantification of the analyte.

Table 1: Quantitative Data for Ethylcycloheptane
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Parameter Value Reference

Molecular Formula C9H18 --INVALID-LINK--

Molecular Weight 126.24 g/mol [1]

CAS Number 13151-55-8 [1]

Kovats Retention Index (non-

polar column)
969 - 973 [1][5]

Expected Major Mass

Fragments (m/z)

126 [M]+ (Molecular Ion) General Principle

97 [M-C2H5]+ General Principle

83 [M-C3H7]+ General Principle

69 [M-C4H9]+ General Principle

55 [C4H7]+ General Principle

41 [C3H5]+ General Principle

Experimental Protocols
1. Sample Preparation (Liquid-Liquid Extraction)

This protocol is suitable for extracting ethylcycloheptane from a liquid matrix.

Materials:

Sample containing ethylcycloheptane

Hexane (GC grade)

Deionized water

Sodium chloride (analytical grade)
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Separatory funnel (250 mL)

Beakers and graduated cylinders

Anhydrous sodium sulfate

Glass vials with PTFE-lined caps (1.5 mL)[6]

Micropipettes

Procedure:

Sample Measurement: Accurately measure 50 mL of the liquid sample into a 250 mL

separatory funnel.

Salting Out (Optional): Add 5 g of sodium chloride to the sample and dissolve by gentle

shaking. This increases the ionic strength of the aqueous phase and enhances the extraction

of nonpolar compounds into the organic solvent.

Extraction: Add 25 mL of hexane to the separatory funnel.

Mixing: Stopper the funnel and shake vigorously for 2 minutes, periodically venting the

pressure by opening the stopcock.

Phase Separation: Allow the layers to separate for 10 minutes. The upper layer will be the

organic phase (hexane) containing the ethylcycloheptane.

Collection: Carefully drain the lower aqueous layer and discard. Collect the upper organic

layer in a clean, dry beaker.

Drying: Add a small amount of anhydrous sodium sulfate to the collected organic extract to

remove any residual water.

Filtration and Transfer: Filter the dried extract through a 0.22 µm filter to remove any

particulate matter.[7] Transfer the final extract into a 1.5 mL glass vial for GC-MS analysis.[6]

2. GC-MS Instrumentation and Parameters
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The following are recommended starting parameters for the GC-MS analysis of

ethylcycloheptane. These may require optimization based on the specific instrument and

sample matrix.

Table 2: GC-MS Instrument Parameters

Gas Chromatograph (GC) Parameters

Column
HP-5MS (30 m x 0.25 mm, 0.25 µm film

thickness) or equivalent non-polar column

Carrier Gas Helium (99.999% purity)

Flow Rate 1.0 mL/min (constant flow)

Inlet Temperature 250°C

Injection Volume 1 µL

Injection Mode Split (Split ratio 50:1)

Oven Temperature Program
Initial temperature 50°C, hold for 2 minutes,

ramp at 10°C/min to 200°C, hold for 5 minutes.

Mass Spectrometer (MS) Parameters

Ion Source Electron Ionization (EI)

Ionization Energy 70 eV

Source Temperature 230°C

Quadrupole Temperature 150°C

Mass Range m/z 40-300

Scan Mode Full Scan

Mandatory Visualizations
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Sample Preparation GC-MS Analysis

Data Processing

Liquid Sample Liquid-Liquid Extraction
with Hexane Drying with Na2SO4 Filtration (0.22 µm) Transfer to GC Vial Injection (1 µL) GC Separation

(HP-5MS Column) EI Ionization (70 eV) Mass Detection
(m/z 40-300)

Total Ion Chromatogram (TIC)

Mass Spectrum Acquisition

Quantification

NIST Library Search

Final Report

Click to download full resolution via product page

Caption: GC-MS workflow for ethylcycloheptane analysis.
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Caption: Proposed mass fragmentation of ethylcycloheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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